Nickel(II) oxide
Nickel(II) oxide
Nickel Monoxide is a green to black colored, inorganic compound that turns yellow and produces toxic gases upon heating. Nickel monoxide is used in the electronics, ceramics, steel and alloy industries. Exposure to this substance can cause severe dermatitis, skin and asthma-like allergies and damages the lungs, kidneys, gastrointestinal tract and neurological system. Nickel monoxide is a known carcinogen and is associated with an increased risk of developing lung and nasal cancers. (NCI05)
Brand Name:
Vulcanchem
CAS No.:
1313-99-1
VCID:
VC20963217
InChI:
InChI=1S/Ni.O/q+2;-2
SMILES:
O=[Ni]
Molecular Formula:
NiO
Molecular Weight:
74.693 g/mol
Nickel(II) oxide
CAS No.: 1313-99-1
Cat. No.: VC20963217
Molecular Formula: NiO
Molecular Weight: 74.693 g/mol
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Specification
| Description | Nickel Monoxide is a green to black colored, inorganic compound that turns yellow and produces toxic gases upon heating. Nickel monoxide is used in the electronics, ceramics, steel and alloy industries. Exposure to this substance can cause severe dermatitis, skin and asthma-like allergies and damages the lungs, kidneys, gastrointestinal tract and neurological system. Nickel monoxide is a known carcinogen and is associated with an increased risk of developing lung and nasal cancers. (NCI05) |
|---|---|
| CAS No. | 1313-99-1 |
| Molecular Formula | NiO |
| Molecular Weight | 74.693 g/mol |
| IUPAC Name | nickel(2+);oxygen(2-) |
| Standard InChI | InChI=1S/Ni.O/q+2;-2 |
| Standard InChI Key | KVAWBJDCAFOHRG-UHFFFAOYSA-N |
| Impurities | Typical impurities, present at levels of 1% or less, include cobalt, copper, iron, and sulfur. |
| SMILES | O=[Ni] |
| Canonical SMILES | [O-2].[Ni+2] |
| Colorform | Green powder Greenish-black cubic crystals Yellow when hot |
| Melting Point | 3603 °F (NTP, 1992) 1955 °C |
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